Cas no 109522-25-0 (benzyl N-(1-cyano-3-methylbutyl)carbamate)

Benzyl N-(1-cyano-3-methylbutyl)carbamate is a specialized carbamate derivative featuring a cyano-functionalized branched alkyl chain. This compound is of interest in synthetic organic chemistry due to its reactive nitrile group and carbamate functionality, which make it a versatile intermediate for the preparation of heterocycles, peptidomimetics, and other bioactive molecules. The benzyloxycarbonyl (Cbz) protecting group enhances its utility in peptide synthesis, offering selective deprotection under mild conditions. Its structural features, including the sterically hindered isobutyl moiety, may also influence reactivity and selectivity in nucleophilic or catalytic transformations. The compound’s stability and solubility in common organic solvents further facilitate its use in multistep synthetic routes.
benzyl N-(1-cyano-3-methylbutyl)carbamate structure
109522-25-0 structure
Product Name:benzyl N-(1-cyano-3-methylbutyl)carbamate
CAS No:109522-25-0
MF:C14H18N2O2
MW:246.304923534393
CID:3600080
PubChem ID:3490698
Update Time:2025-11-05

benzyl N-(1-cyano-3-methylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (1-cyano-3-methylbutyl)-, phenylmethyl ester
    • BENZYL (1-CYANO-3-METHYLBUTYL)CARBAMATE
    • benzyl N-(1-cyano-3-methylbutyl)carbamate
    • EN300-12586049
    • benzyl 1-cyano-3-methylbutylcarbamate
    • (S)-N-Cbz-Leucinenitrile
    • BENZYL N-[(1S)-1-CYANO-3-METHYLBUTYL]CARBAMATE
    • (S)-benzyl 1-cyano-3-methylbutylcarbamate
    • Carbamic acid, (1-cyano-3-methylbutyl)-, phenylmethyl ester, (S)- (9CI)
    • 109522-25-0
    • Inchi: 1S/C14H18N2O2/c1-11(2)8-13(9-15)16-14(17)18-10-12-6-4-3-5-7-12/h3-7,11,13H,8,10H2,1-2H3,(H,16,17)
    • InChI Key: NUAFACVILYYUDG-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC(C#N)CC(C)C)=O

Computed Properties

  • Exact Mass: 246.136827821Da
  • Monoisotopic Mass: 246.136827821Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 62.1Ų

benzyl N-(1-cyano-3-methylbutyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-12586049-0.05g
benzyl N-(1-cyano-3-methylbutyl)carbamate
109522-25-0
0.05g
$1020.0 2023-05-24
Enamine
EN300-12586049-0.1g
benzyl N-(1-cyano-3-methylbutyl)carbamate
109522-25-0
0.1g
$1068.0 2023-05-24
Enamine
EN300-12586049-0.25g
benzyl N-(1-cyano-3-methylbutyl)carbamate
109522-25-0
0.25g
$1117.0 2023-05-24
Enamine
EN300-12586049-0.5g
benzyl N-(1-cyano-3-methylbutyl)carbamate
109522-25-0
0.5g
$1165.0 2023-05-24
Enamine
EN300-12586049-1.0g
benzyl N-(1-cyano-3-methylbutyl)carbamate
109522-25-0
1g
$1214.0 2023-05-24
Enamine
EN300-12586049-2.5g
benzyl N-(1-cyano-3-methylbutyl)carbamate
109522-25-0
2.5g
$2379.0 2023-05-24
Enamine
EN300-12586049-5.0g
benzyl N-(1-cyano-3-methylbutyl)carbamate
109522-25-0
5g
$3520.0 2023-05-24
Enamine
EN300-12586049-10.0g
benzyl N-(1-cyano-3-methylbutyl)carbamate
109522-25-0
10g
$5221.0 2023-05-24
Enamine
EN300-12586049-50mg
benzyl N-(1-cyano-3-methylbutyl)carbamate
109522-25-0
50mg
$1020.0 2023-10-02
Enamine
EN300-12586049-100mg
benzyl N-(1-cyano-3-methylbutyl)carbamate
109522-25-0
100mg
$1068.0 2023-10-02

Additional information on benzyl N-(1-cyano-3-methylbutyl)carbamate

Introduction to Benzyl N-(1-cyano-3-methylbutyl)carbamate (CAS No. 109522-25-0)

Benzyl N-(1-cyano-3-methylbutyl)carbamate, a compound with the chemical formula C12H17N2O2, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 109522-25-0, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both carbamate and nitrile functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents.

The structural integrity of Benzyl N-(1-cyano-3-methylbutyl)carbamate is characterized by a benzyl group attached to a carbamate moiety, which is further linked to a 1-cyano-3-methylbutyl side chain. This configuration imparts specific reactivity and solubility properties, making it valuable in organic synthesis and drug design. The benzyl group, known for its stability and ease of functionalization, serves as an excellent handle for further chemical modifications, while the nitrile group introduces a polar character that enhances interactions with biological targets.

In recent years, Benzyl N-(1-cyano-3-methylbutyl)carbamate has been explored in the context of medicinal chemistry for its potential role as an intermediate in the synthesis of bioactive molecules. Its incorporation into drug candidates has shown promise in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding. The compound's ability to act as a precursor for more complex structures has made it a subject of interest in academic and industrial research laboratories.

One of the most compelling aspects of Benzyl N-(1-cyano-3-methylbutyl)carbamate is its utility in the development of novel agrochemicals. The unique combination of functional groups allows for the creation of derivatives with enhanced pesticidal and herbicidal properties. Researchers have been particularly interested in its potential as a lead compound for designing environmentally friendly alternatives to traditional agrochemicals. This aligns with the growing global demand for sustainable agricultural practices that minimize ecological impact.

The pharmacological profile of Benzyl N-(1-cyano-3-methylbutyl)carbamate has been investigated through various computational and experimental studies. These investigations have highlighted its potential as a scaffold for developing drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The compound's ability to interact with biological macromolecules suggests that it could be modified to enhance binding affinity and reduce off-target effects. Such properties are crucial for optimizing drug efficacy and safety profiles.

Recent advancements in synthetic methodologies have further expanded the applications of Benzyl N-(1-cyano-3-methylbutyl)carbamate. Techniques such as cross-coupling reactions and catalytic hydrogenation have enabled the efficient preparation of complex derivatives with tailored properties. These methods have opened new avenues for drug discovery, allowing researchers to explore diverse chemical spaces more rapidly than ever before. The compound's versatility as a building block has been particularly valuable in fragment-based drug design approaches, where small molecular fragments are combined to create potent therapeutic agents.

The industrial significance of Benzyl N-(1-cyano-3-methylbutyl)carbamate cannot be overstated. Its synthesis and application have driven innovation across multiple sectors, including pharmaceuticals, agriculture, and materials science. The demand for high-quality intermediates like this one continues to grow as industries seek to develop next-generation products with improved performance characteristics. The compound's role in facilitating these developments underscores its importance as a cornerstone molecule in modern chemical research.

In conclusion, Benzyl N-(1-cyano-3-methylbutyl)carbamate (CAS No. 109522-25-0) represents a fascinating example of how structural diversity can lead to novel applications in science and industry. Its unique combination of functional groups and reactivity patterns makes it an invaluable tool for researchers seeking to develop innovative solutions across various fields. As our understanding of its properties continues to evolve, so too will its impact on advancing scientific knowledge and technological progress.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent